Cas no 5505-00-0 (Benzonitrile,2-(2-phenylethyl)-)

Benzonitrile,2-(2-phenylethyl)- structure
5505-00-0 structure
Product Name:Benzonitrile,2-(2-phenylethyl)-
CAS No:5505-00-0
MF:C15H13N
MW:207.270423650742
CID:372296
PubChem ID:264964
Update Time:2025-04-19

Benzonitrile,2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(2-phenylethyl)-
    • 2-(2-PHENETHYL)BENZONITRILE
    • 2-(2-phenylethyl)benzonitrile
    • 2-(1-TRITYL-1H-IMIDAZOL-4-YL)ETHYLAMINE OXALATE
    • 2-phenethylbenzonitrile
    • Benzonitrile,2-(2-phenylethyl)
    • Bibenzyl-2-carbonitril
    • bibenzyl-2-carbonitrile
    • Candida albicans
    • DTXSID10295228
    • 5505-00-0
    • SCHEMBL2507390
    • CHEMBL4067237
    • NSC-100687
    • NSC100687
    • Inchi: 1S/C15H13N/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9H,10-11H2
    • InChI Key: OXQILFVQUJWBPI-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 207.10500
  • Monoisotopic Mass: 207.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 318.3 °C at 760 mmHg
  • Flash Point: 146.9 °C
  • Refractive Index: 1.591
  • PSA: 23.79000
  • LogP: 3.34348

Benzonitrile,2-(2-phenylethyl)- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司